3,3,4,4-tetrafluoropentan-1-ol
Overview
Description
3,3,4,4-Tetrafluoropentan-1-ol is an organic compound characterized by the presence of four fluorine atoms attached to a pentanol backbone. This compound is of interest due to its unique chemical properties, which make it valuable in various scientific and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,3,4,4-tetrafluoropentan-1-ol typically involves the fluorination of pentanol derivatives. One common method includes the reaction of pentanol with fluorinating agents under controlled conditions to introduce the fluorine atoms at the desired positions. The reaction conditions often require specific temperatures and catalysts to ensure high yield and purity.
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale fluorination processes using advanced equipment to handle the reactive fluorinating agents safely. The optimization of reaction parameters, such as temperature, pressure, and reaction time, is crucial to maximize efficiency and minimize by-products.
Chemical Reactions Analysis
Types of Reactions
3,3,4,4-Tetrafluoropentan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The compound can be reduced to form different fluorinated alcohols.
Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride are often used.
Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydride or organolithium compounds.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield fluorinated ketones, while reduction can produce various fluorinated alcohols.
Scientific Research Applications
3,3,4,4-Tetrafluoropentan-1-ol has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.
Biology: Investigated for its potential effects on biological systems, including enzyme interactions.
Medicine: Explored for its potential use in drug development due to its unique chemical properties.
Industry: Utilized in the production of specialty chemicals and materials with specific fluorinated functionalities.
Mechanism of Action
The mechanism by which 3,3,4,4-tetrafluoropentan-1-ol exerts its effects involves interactions with molecular targets such as enzymes and receptors. The fluorine atoms can influence the compound’s reactivity and binding affinity, affecting various biochemical pathways. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
3,3,4,4-Tetrafluorobutan-1-ol: A similar compound with one less carbon atom in the backbone.
3,3,4,4-Tetrafluorohexan-1-ol: A similar compound with one more carbon atom in the backbone.
Uniqueness
3,3,4,4-Tetrafluoropentan-1-ol is unique due to its specific fluorination pattern and the balance of hydrophobic and hydrophilic properties. This makes it particularly useful in applications requiring precise chemical modifications and interactions.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3,4,4-tetrafluoropentan-1-ol can be achieved through a multi-step process involving the conversion of a starting material to an intermediate, followed by further reactions to yield the final product.", "Starting Materials": [ "1,1,1,2,3,3,4,4-octafluorobutane", "Sodium hydroxide (NaOH)", "Sulfuric acid (H2SO4)", "Sodium chloride (NaCl)", "Sodium bicarbonate (NaHCO3)", "Methanol (CH3OH)", "Hydrogen peroxide (H2O2)" ], "Reaction": [ "Step 1: Conversion of 1,1,1,2,3,3,4,4-octafluorobutane to 3,3,4,4-tetrafluorobutanal", "1. Mix 1,1,1,2,3,3,4,4-octafluorobutane with NaOH and H2SO4 in a reaction flask", "2. Heat the mixture to 80-90°C and stir for 2-3 hours", "3. Cool the mixture and extract the organic layer with NaCl solution", "4. Dry the organic layer with Na2SO4 and filter", "5. Distill the product to obtain 3,3,4,4-tetrafluorobutanal", "Step 2: Conversion of 3,3,4,4-tetrafluorobutanal to 3,3,4,4-tetrafluoropentan-1-ol", "1. Mix 3,3,4,4-tetrafluorobutanal with NaHCO3 and CH3OH in a reaction flask", "2. Add H2O2 dropwise to the mixture and stir for 2-3 hours", "3. Cool the mixture and extract the organic layer with NaCl solution", "4. Dry the organic layer with Na2SO4 and filter", "5. Distill the product to obtain 3,3,4,4-tetrafluoropentan-1-ol" ] } | |
CAS No. |
2228643-10-3 |
Molecular Formula |
C5H8F4O |
Molecular Weight |
160.1 |
Purity |
95 |
Origin of Product |
United States |
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